Cas no 2548990-66-3 (2-[3-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]pyrimidine-4-carbonitrile)

• Product Name: 2-[3-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]pyrimidine-4-carbonitrile
• CAS No: 2548990-66-3
• MF: C₁₃H₁₄N₆O
• MW: 270.28986120224
• CID: 5310875
• PubChem ID: 154828859
• Update Time: 2025-06-25

2-[3-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]pyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[3-(5-Methyl-1,3,4-oxadiazol-2-yl)-1-piperidinyl]-4-pyrimidinecarbonitrile
• F6791-8519
• 2-[3-(5-methyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]pyrimidine-4-carbonitrile
• 2548990-66-3
• AKOS040730887
• 2-[3-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]pyrimidine-4-carbonitrile

• Inchi： 1S/C13H14N6O/c1-9-17-18-12(20-9)10-3-2-6-19(8-10)13-15-5-4-11(7-14)16-13/h4-5,10H,2-3,6,8H2,1H3
• InChI Key： NMNKIVRFYSCCOG-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1C1CN(C2N=CC=C(C#N)N=2)CCC1

Computed Properties

• Exact Mass: 270.12290909g/mol
• Monoisotopic Mass: 270.12290909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 522.1±60.0 °C(Predicted)
• pka: 1.51±0.40(Predicted)

Additional information on 2-[3-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]pyrimidine-4-carbonitrile

Introduction to 2-[3-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]pyrimidine-4-carbonitrile (CAS No. 2548990-66-3)

2-[3-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]pyrimidine-4-carbonitrile is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2548990-66-3, represents a fascinating intersection of heterocyclic chemistry and medicinal chemistry. Its molecular structure incorporates several key functional groups that make it a promising candidate for various biological applications.

The core structure of this compound features a piperidine ring linked to a pyrimidine ring, both of which are well-documented heterocyclic systems known for their broad spectrum of biological activities. The presence of a 5-Methyl-1,3,4-oxadiazole moiety further enhances its potential as a pharmacophore. This oxadiazole group is known for its ability to modulate various biological pathways, making it a valuable component in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new compounds with enhanced pharmacological properties. The combination of the piperidine, pyrimidine, and 5-Methyl-1,3,4-oxadiazole units in 2-[3-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]pyrimidine-4-carbonitrile positions it as a versatile scaffold for drug discovery. Specifically, the nitrile group at the 4-position of the pyrimidine ring adds another layer of functionality that can be exploited for further derivatization and optimization.

The compound's unique structural features have led to its investigation in several therapeutic areas. One particularly promising area is its potential as an antiviral agent. The oxadiazole moiety has been shown to exhibit inhibitory activity against various viruses by interfering with critical viral replication mechanisms. Additionally, the piperidine ring is known to enhance drug bioavailability and metabolic stability, which are crucial factors in drug design.

Recent studies have also explored the antimicrobial properties of this compound. The synergistic interaction between the different functional groups in its structure may contribute to its effectiveness against a range of bacterial and fungal pathogens. This makes it an attractive candidate for developing novel antibiotics or antifungal agents, particularly in the face of growing antibiotic resistance.

The compound's potential as an anticancer agent is another area of active investigation. The ability of oxadiazole derivatives to inhibit kinases and other enzymes involved in cancer cell proliferation has been well-documented. By incorporating this moiety into a piperidine-pyrimidine framework, researchers aim to develop more potent and selective inhibitors that can target specific cancer pathways.

In addition to its therapeutic applications, 2-[3-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]pyrimidine-4-carbonitrile has shown promise in preclinical studies as a tool for understanding fundamental biological processes. Its interaction with various biological targets provides insights into how these targets function and how they can be modulated for therapeutic benefit. This information is invaluable for designing more effective drugs and improving existing treatments.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the nitrile group at the 4-position of the pyrimidine ring is particularly challenging and requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

The pharmacokinetic properties of 2-[3-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]pyrimidine-4-carbonitrile are also under investigation. Understanding how the body processes this compound is essential for determining its potential as a drug candidate. Studies have shown that modifications to its structure can significantly impact its absorption, distribution, metabolism, and excretion (ADME) profiles. This information is critical for optimizing dosing regimens and minimizing side effects.

The future prospects for this compound are bright, with ongoing research aimed at expanding its therapeutic applications and improving its pharmacological properties. Collaborative efforts between academia and industry are expected to accelerate the development process and bring new treatments to patients in need. As our understanding of biological systems continues to grow, compounds like 2-[3-(5-Methyl-1,3,4-oxadiazol -2 -yl)piperidin -1 -yl]pyrimidine -4-carbonitrile will play an increasingly important role in addressing some of the most pressing health challenges faced today.